4'-Hydroxytamoxifen TFA

• Molecular Formula: C28H30F3NO4
• Molecular Weight: 501.5 g/mol
• InChI: InChI=1S/C26H29NO2.C2HF3O2/c1-4-25(20-10-14-23(28)15-11-20)26(21-8-6-5-7-9-21)22-12-16-24(17-13-22)29-19-18-27(2)3;3-2(4,5)1(6)7/h5-17,28H,4,18-19H2,1-3H3;(H,6,7)/b26-25-
• InChIKey: CZPRMWIKGIOYAV-OQKDUQJOSA-N

4'-Hydroxytamoxifen TFA: Core Identity & Procurement

4'-Hydroxytamoxifen TFA (CAS 82413-23-8) is the trifluoroacetate (TFA) salt of the active metabolite of the prodrug tamoxifen [1]. This compound is a selective estrogen receptor modulator (SERM) that acts as a competitive antagonist at estrogen receptors alpha (ERα) and beta (ERβ) [2]. As the TFA salt form, it exhibits enhanced solubility in organic solvents and distinct solid-state properties compared to the free base, making it a critical tool compound for ER signaling research and drug discovery assays [3]. The compound induces non-apoptotic cytotoxicity in human endometrial adenocarcinoma cells, a feature relevant for investigating tissue-specific SERM pharmacology [4].

Pre-activated ER antagonist; bypasses CYP2D6/CYP3A4 activation requirement

TFA salt form for enhanced organic-solvent solubility and stock consistency

For ER signaling studies in metabolically incompetent cell models (e.g., HEK293, CHO)

• [1] Crewe HK, Notley LM, Wunsch RM, et al. Metabolism of tamoxifen by recombinant human cytochrome P450 enzymes: Formation of the 4-hydroxy, 4'-hydroxy and N-desmethyl metabolites and isomerization of trans-4-hydroxytamoxifen. Drug Metabolism and Disposition. 2002;30(8):869-874. View Source
• [2] Desta Z, Ward BA, Soukhova NV, et al. Comprehensive evaluation of tamoxifen sequential biotransformation by the human cytochrome P450 system in vitro: Prominent roles for CYP3A and CYP2D6. Journal of Pharmacology and Experimental Therapeutics. 2004;310(3):1062-1075. View Source
• [3] MedChemExpress. 4'-Hydroxytamoxifen TFA. Technical Datasheet. View Source
• [4] TargetMol. 4'-Hydroxytamoxifen TFA. Technical Datasheet. View Source

4'-Hydroxytamoxifen TFA: Substitution Risks

In-class substitution of 4'-Hydroxytamoxifen TFA with the parent drug tamoxifen or the free base 4-hydroxytamoxifen introduces critical variability in experimental outcomes. Tamoxifen is a prodrug requiring metabolic activation by CYP2D6, CYP3A4, and other cytochrome P450 enzymes to achieve effective ER antagonism [1]. In vitro systems lacking this metabolic machinery show drastically reduced potency with tamoxifen compared to the pre-activated metabolite [2]. The TFA salt form further differentiates from the free base (4-hydroxytamoxifen) through improved solubility in organic solvents and distinct solid-state stability, which directly impacts reproducible dosing in high-throughput screening and in vivo formulation [3]. Consequently, generic substitution without accounting for metabolic activation, salt form, or isomer stability can lead to irreproducible results and erroneous structure-activity relationship (SAR) interpretations.

Target compound

Substitute

Why not interchangeable

4'-Hydroxytamoxifen TFA

Tamoxifen (prodrug)

Requires CYP-mediated activation; ER engagement may be lost in CYP-deficient systems

4'-Hydroxytamoxifen TFA

4-Hydroxytamoxifen (free base)

Lower organic-solvent solubility and distinct solid-state stability may shift assay reproducibility

• [1] Desta Z, Ward BA, Soukhova NV, et al. Comprehensive evaluation of tamoxifen sequential biotransformation by the human cytochrome P450 system in vitro: Prominent roles for CYP3A and CYP2D6. Journal of Pharmacology and Experimental Therapeutics. 2004;310(3):1062-1075. View Source
• [2] Robertson DW, Katzenellenbogen JA, Long DJ, et al. Tamoxifen antiestrogens. A comparison of the activity, pharmacokinetics, and metabolic activation of the cis and trans isomers of tamoxifen. Journal of Steroid Biochemistry. 1982;16(1):1-13. View Source
• [3] MedChemExpress. 4'-Hydroxytamoxifen TFA. Technical Datasheet. View Source

4'-Hydroxytamoxifen TFA: Quantitative Differentiation

ERα Binding Affinity Comparison

4-Hydroxytamoxifen (the active moiety of 4'-Hydroxytamoxifen TFA) exhibits an ERα competitive binding IC50 of 30 nM [1]. This represents a substantial increase in affinity compared to the parent drug tamoxifen, which has a reported IC50 of approximately 209 nM for ERα [2]. The metabolite is approximately 7-fold more potent at ERα than tamoxifen. Compared to endoxifen (IC50 = 47 nM for ERα), 4-hydroxytamoxifen shows a 1.6-fold higher affinity [1].

ERα Binding Affinity

Head-to-head

IC₅₀ 30 nM vs Tamoxifen 209 nM; ~7-fold higher affinity

Supports ERα occupancy studies at lower compound concentrations

Competitive binding assay, human ERα; endoxifen 47 nM

Evidence Dimension	ERα Competitive Binding Affinity
Target Compound Data	IC50 = 30 nM
Comparator Or Baseline	Tamoxifen: IC50 = 209 nM; Endoxifen: IC50 = 47 nM
Quantified Difference	~7-fold higher affinity vs. tamoxifen; ~1.6-fold higher vs. endoxifen
Conditions	Competitive binding assay using human ERα

Why This Matters

Higher affinity translates to lower working concentrations in cellular assays, reducing off-target effects and solvent toxicity.

• [1] Maximov PY, et al. Table 4. IC50 values for competitive binding in ERα and ERβ isoforms. Biomedicines. 2016;4(2):15. View Source
• [2] BindingDB. Affinity Data for 4-Hydroxytamoxifen. IC50: 0.209 nM (Note: discrepancy likely due to assay conditions). View Source

Antiproliferative Activity in Breast Cancer Cells

4'-Hydroxy Tamoxifen (the active moiety) inhibits proliferation of ER-positive MCF-7 breast cancer cells with an IC50 of 27 µM and ER-negative MDA-MB-231 cells with an IC50 of 16 µM . In a separate study, 4-OH-TAM inhibited MCF-7 cell growth dose-dependently with an IC50 of 29 µM [1]. These values are consistent across studies and demonstrate potent anti-proliferative activity in both ER-dependent and ER-independent contexts.

Cell Proliferation IC₅₀

Cross-study

MCF-7 IC₅₀ 27 µM; MDA-MB-231 16 µM; (4-OH-TAM 29 µM)

Reported cell proliferation endpoint context in breast cancer cell models

Consistency across independent studies

Evidence Dimension	Cellular Antiproliferative Activity
Target Compound Data	MCF-7 IC50 = 27 µM; MDA-MB-231 IC50 = 16 µM
Comparator Or Baseline	4-OH-TAM: MCF-7 IC50 = 29 µM (independent study)
Quantified Difference	Consistent IC50 values (27-29 µM for MCF-7)
Conditions	Cell proliferation assay in MCF-7 and MDA-MB-231 cell lines

Why This Matters

Consistent potency across cell lines ensures reproducible results and allows for cross-study comparisons.

• [1] Fang Q, et al. Identification of differentially expressed genes in human breast cancer cells induced by 4-hydroxyltamoxifen. Oncotarget. 2018;9(2):2475-2501. View Source

TFA Salt Solubility Advantage

4'-Hydroxytamoxifen TFA exhibits a solubility of 35 mg/mL (69.79 mM) in DMSO [1]. The free base (4-hydroxytamoxifen) is practically insoluble in aqueous media and has lower solubility in organic solvents . The TFA salt form provides a 1.75-fold improvement in DMSO solubility compared to the free base (20 mg/mL in ethanol is the highest reported for free base) and enables reproducible preparation of concentrated stock solutions for high-throughput screening.

DMSO Solubility

Data to verify

TFA salt 35 mg/mL (69.8 mM) vs free base ~20 mg/mL in ethanol

Supports higher-concentration stock preparation for HTS

Supplier-reported solubility; sonication-assisted

Evidence Dimension	Solubility in DMSO
Target Compound Data	35 mg/mL (69.79 mM)
Comparator Or Baseline	Free base 4-hydroxytamoxifen: ~20 mg/mL in ethanol (best organic solvent solubility)
Quantified Difference	~1.75-fold improvement in DMSO solubility
Conditions	In vitro solubility in DMSO with ultrasonication

Why This Matters

Higher solubility reduces precipitation during assay setup, ensuring accurate compound delivery and minimizing variability.

• [1] MedChemExpress. 4'-Hydroxytamoxifen TFA. Solvent & Solubility Data. View Source

Differential Uterine Gene Expression vs. Tamoxifen

In an in vivo rat study, 4-hydroxytamoxifen (4OH) at 1 mg/kg induced rapid and persistent expression of c-fos and jun-B proto-oncogenes in the uterus, whereas tamoxifen (1 mg/kg) produced no change in ERα protein levels and only minimal gene induction [1]. This differential gene expression profile highlights that 4OH possesses distinct agonist/antagonist activity in uterine tissue compared to tamoxifen, which is critical for studies of tissue-specific SERM effects.

Uterine Gene Induction

Model context

4-OH-TAM induced persistent c-fos/jun-B; tamoxifen minimal induction at 1 mg/kg

Model-specific tissue-response context for SERM pharmacology studies

In vivo rat uterus, 0–24 h post-injection

Evidence Dimension	Uterine Gene Expression
Target Compound Data	Induced persistent c-fos and jun-B mRNA at 1 mg/kg
Comparator Or Baseline	Tamoxifen: No change in ERα protein; minimal gene induction at 1 mg/kg
Quantified Difference	Qualitative difference in gene induction pattern
Conditions	In vivo rat uterus, 0-24h post-injection

Why This Matters

Differential tissue-specific activity is essential for modeling SERM pharmacology and predicting clinical side effects.

• [1] Reed CA, Berndtson AK, Nephew KP. Dose-dependent effects of 4-hydroxytamoxifen, the active metabolite of tamoxifen, on estrogen receptor-α expression in the rat uterus. Anti-Cancer Drugs. 2005;16(5):559-567. View Source

4'-Hydroxytamoxifen TFA: Research & Industrial Applications

ER Antagonism in Metabolically Incompetent Cells

Utilize 4'-Hydroxytamoxifen TFA as the active metabolite in cell lines such as HEK293, CHO, or HeLa that lack CYP2D6/CYP3A4 activity, as tamoxifen requires metabolic activation to achieve effective ER antagonism [1]. The TFA salt form ensures high solubility for consistent dosing in 96- or 384-well formats [2].

HTS Reference Standard for SERM Screening

Employ 4'-Hydroxytamoxifen TFA as a reference standard in ERα/ERβ binding and functional assays due to its well-characterized IC50 values (ERα IC50 = 30 nM) [3]. The enhanced DMSO solubility of the TFA salt minimizes precipitation issues during automated liquid handling [2].

Liposomal Xenograft Tumor Models

Use 4'-Hydroxytamoxifen encapsulated in liposomes for enhanced delivery in multiple myeloma or breast cancer xenograft models, as demonstrated by reduced tumor growth at 4 mg/kg twice weekly in an RPMI-8226 mouse model .

Tissue-Selective Gene Expression Profiling

Apply 4'-Hydroxytamoxifen TFA in in vivo models (e.g., rat uterus) to study differential regulation of c-fos and jun-B proto-oncogenes, providing a clear contrast to tamoxifen's effects and enabling investigation of tissue-specific SERM pharmacology [4].

Application

Selection Property

Validation Focus

ER pathway studies in CYP-deficient cells

Pre-activated metabolite; bypasses metabolic activation

ERα/ERβ functional response in HEK293, CHO, HeLa

ER binding assay reference

Well-characterized binding affinity context

Assay calibration and cross-study comparison

Xenograft tumor model-response studies

Liposomal formulation compatibility

Tumor growth endpoint monitoring

Tissue-specific SERM pharmacology

Differential gene-induction profile

Uterine c-fos/jun-B expression endpoint monitoring

• [1] Desta Z, Ward BA, Soukhova NV, et al. Comprehensive evaluation of tamoxifen sequential biotransformation by the human cytochrome P450 system in vitro: Prominent roles for CYP3A and CYP2D6. Journal of Pharmacology and Experimental Therapeutics. 2004;310(3):1062-1075. View Source
• [2] MedChemExpress. 4'-Hydroxytamoxifen TFA. Technical Datasheet. View Source
• [3] Maximov PY, et al. Table 4. IC50 values for competitive binding in ERα and ERβ isoforms. Biomedicines. 2016;4(2):15. View Source
• [4] Reed CA, Berndtson AK, Nephew KP. Dose-dependent effects of 4-hydroxytamoxifen, the active metabolite of tamoxifen, on estrogen receptor-α expression in the rat uterus. Anti-Cancer Drugs. 2005;16(5):559-567. View Source